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Compound of Interest

Compound Name: Ldh-IN-1

Cat. No.: B10800871

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for Ldh-IN-1 was found in the available
resources. The following guidance is based on general laboratory safety principles for handling
chemical compounds of unknown toxicity. It is imperative that a thorough risk assessment be
conducted by the user within their specific laboratory environment before handling this
compound. This document should be used as a supplement to, not a replacement for,
institutional safety protocols and the judgment of a qualified safety professional.

Immediate Safety and Handling Precautions

Given the absence of specific toxicological data for Ldh-IN-1, a cautious approach is
mandatory. Assume the compound is hazardous upon inhalation, ingestion, and skin contact.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is recommended to minimize exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Provides a barrier against
direct skin contact. Double-
gloving offers additional
protection in case of a breach

of the outer glove.

Eye Protection

ANSI Z87.1-compliant safety
glasses with side shields or

chemical splash goggles.

Protects eyes from splashes
and airborne particles of the

compound.

Body Protection

A buttoned lab coat, long

pants, and closed-toe shoes.

Prevents incidental skin
contact and contamination of

personal clothing.

Respiratory Protection

Use in a certified chemical
fume hood is required. If
weighing or manipulating
powder outside of a fume
hood, a NIOSH-approved
respirator (e.g., N95 or higher)
may be necessary based on a

risk assessment.

Minimizes the risk of inhaling
airborne particles of the

compound.

Handling Procedures

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within a certified chemical fume hood. Have spill cleanup materials readily

available.

Weighing and Aliquoting: If handling a solid form, perform all weighing and aliquoting within a

chemical fume hood or a powder containment hood to prevent inhalation of dust.

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to

avoid splashing.

General Conduct: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the compound, even if gloves were worn.
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Operational and Disposal Plans
Storage

Store Ldh-IN-1 in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated
area away from incompatible materials. Consult the supplier's recommendations for optimal
storage temperature.

Spill Management

In the event of a spill:

Evacuate: Alert others in the immediate area and evacuate if necessary.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain
the substance.

o Clean: Carefully sweep or wipe up the contained material. Place all contaminated materials
into a sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal

Dispose of Ldh-IN-1 and any contaminated materials (e.g., gloves, absorbent pads, pipette
tips) as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous
waste disposal. Do not dispose of down the drain or in the regular trash.

Quantitative Data Summary

As no specific SDS for Ldh-IN-1 is available, the following table indicates the types of
guantitative data that are essential for a full safety assessment. Researchers should seek this
information from the supplier.
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Property Value
Molecular Formula C30H26N404S2
Molecular Weight 570.7 g/mol
CAS Number 1964515-43-2
Appearance Not Available
Odor Not Available
Melting Point Not Available
Boiling Point Not Available
Flash Point Not Available
Solubility Not Available
Acute Toxicity (Oral, Dermal, Inhalation) Not Available
Skin Corrosion/Irritation Not Available
Serious Eye Damage/Irritation Not Available
Carcinogenicity Not Available

Signaling Pathway and Experimental Workflow
LDH Signaling Pathway Inhibition

Lactate dehydrogenase (LDH) is a critical enzyme in the anaerobic glycolytic pathway,

catalyzing the conversion of pyruvate to lactate.[1][2] This process is often upregulated in

cancer cells (the Warburg effect) to support rapid proliferation. Ldh-IN-1 is an inhibitor of LDH,

blocking this metabolic pathway. The expression of LDH itself is regulated by various signaling

pathways, including negative regulation by KLF4 and positive regulation by FGFR1.[3][4]
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Simplified LDH Signaling Pathway and Inhibition
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Caption: Inhibition of the LDH-mediated conversion of pyruvate to lactate by Ldh-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Ldh-IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800871#personal-protective-equipment-for-
handling-ldh-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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